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Compound of Interest

Compound Name: Dipicrylamine

Cat. No.: B086310

Introduction

Dipicrylamine (CAS No: 131-73-7), also known as hexanitrodiphenylamine (HND), is a
synthetic organic compound with the chemical formula C12HsN7O12.[1][2] It is characterized by
its structure of two phenyl groups linked by an amine, with three nitro groups attached to each
phenyl ring.[3] Historically, it has been used as a booster explosive, notably by Germany and
Japan during World War Il, often in mixtures with other explosives like TNT.[1] Beyond its
explosive applications, Dipicrylamine serves as a chemical intermediate in the synthesis of
various industrial chemicals, a reagent for the gravimetric determination of potassium, and has
applications in the dye, pharmaceutical, and polymer industries.[4] This guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols, and
safety information, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties of Dipicrylamine

The fundamental physical and chemical characteristics of Dipicrylamine are summarized in
the table below, providing a quantitative overview of its key properties.
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Property

Value

Molecular Formula

C12H5N7012[3][4][5]

Molecular Weight

439.21 g/mol [2][3][4]

Appearance

Yellow to orange crystalline solid or powder.[1]

[6]

Melting Point

243-245 °C (with decomposition)[1]; other
sources report 244 °C (decomposes)[3], 240-
241 °C[7], and about 238 °C (with

decomposition)[4]

Boiling Point

532.5 °C at 760 mmHg (estimated)[7]; another
estimate is 550.83 °C[4]

Density

1.64 g/cm3 (pressed)[1]; other sources report
1.938 g/cm3[7] and an estimate of 1.6613
g/cm3[4]

Solubility

Water: 60 mg/L at 17 °C[3]; another source
estimates 2.4 mg/L.[4] Organic Solvents:
Soluble in acetone, warm glacial acetic acid,
nitric acid, and alkalies (except potassium
hydroxide).[1][3][7] Insoluble in alcohol, ether,
benzene, and carbon tetrachloride.[3] Very

soluble in pyridine.[3]

pKa

5.42 (+1) at 25 °C[4]

Flash Point

275.9 °C[4][7]

Detonation Velocity

7100 m/s[1]

Vapor Pressure

6.34 x 107 mm Hg at 25 °C (estimated)[7]

Log Kow

3.35 (estimated)[7]

Chemical Structure and Synthesis
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The molecular structure of Dipicrylamine is fundamental to its properties, featuring a
secondary amine bridge between two 2,4,6-trinitrophenyl groups.

Caption: Chemical structure of Dipicrylamine (2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline).

Synthesis Pathway

The synthesis of Dipicrylamine is a multi-step process that begins with common laboratory
reagents. The general workflow involves the initial synthesis of a dinitrodiphenylamine
intermediate, followed by nitration to yield the final product.
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Caption: General synthesis pathway for Dipicrylamine.

Experimental Protocols
Synthesis of Dipicrylamine

The preparation of Dipicrylamine involves the nitration of dinitrodiphenylamine.[1]

o Starting Materials: The precursor, dinitrodiphenylamine, is synthesized from the reaction of
aniline, dinitrochlorobenzene, and soda ash.[1][4]
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 Nitration Step: Dinitrodiphenylamine is treated with 98% nitric acid to introduce the additional
nitro groups, yielding hexanitrodiphenylamine.[1]

Caution: This synthesis involves highly corrosive and reactive materials and should only be
performed by trained professionals in a controlled laboratory setting with appropriate safety
measures.

Analytical Methodology: Spectrophotometric
Determination

Dipicrylamine can be used as a reagent in spectrophotometric analysis. An example is the
determination of diphenhydramine hydrochloride.[8]

e Principle: The method is based on the reaction between Dipicrylamine and
diphenhydramine hydrochloride, which forms a yellow complex.[8]

e Procedure:

o

The complex is formed at a specific pH (pH 5).[8]
o The yellow complex is extracted into chloroform.[8]
o The absorbance of the chloroform layer is measured using a spectrophotometer.

o The concentration of diphenhydramine hydrochloride is determined by comparing the
absorbance to a standard curve, as the complex obeys Beer's law within a certain
concentration range (e.g., 3-10 ug/mL).[8]

The workflow for this analytical application can be visualized as follows:
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Caption: Workflow for spectrophotometric analysis using Dipicrylamine.

Chemical Reactivity and Hazards

Dipicrylamine is a powerful oxidizing agent and a high explosive.[7][9] Its reactivity is
dominated by the numerous nitro groups, which make the molecule susceptible to detonation
under certain conditions.

o Decomposition: It decomposes violently at high temperatures, emitting toxic fumes of
nitrogen oxides.[3][7] It may explode if subjected to prolonged exposure to heat, fire, shock,
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or friction.[7][10][11]

e Incompatibilities: Dipicrylamine can react vigorously or explosively when mixed with
reducing agents, hydrides, sulfides, nitrides, acids, alkalis (like sodium or potassium
hydroxide), combustible materials, and metal powders.[7][9][10][11]

o Toxicity: Dipicrylamine is classified as fatal if swallowed, inhaled, or in contact with skin.[7]
[10] It is toxic to aquatic life with long-lasting effects.[7] Prolonged or repeated exposure may
cause damage to organs.[7][10] Dust from the compound can injure the mucous
membranes, and it is known to cause skin blisters.[1]

Due to its hazardous nature, handling Dipicrylamine requires stringent safety protocols,
including the use of personal protective equipment (PPE) such as gloves, safety goggles, and
flame-resistant clothing, and working in a well-ventilated area away from heat and ignition
sources.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-dipicrylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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